Cas no 2137734-45-1 (1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137734-45-1
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5601250
• PubChem ID: 165897632
• Update Time: 2023-08-23

1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731550
• 1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 2137734-45-1

• Inchi： 1S/C11H9N3O3/c1-7-4-9(11(16)17)13-14(7)10-3-2-8(6-15)5-12-10/h2-6H,1H3,(H,16,17)
• InChI Key： OBNJFVZKVTXTBV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2C=CC(C=O)=CN=2)N=1)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.1Ų